
Optimizing dyeing temperature and time for
"Disperse Red 60"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B3428950 Get Quote

Technical Support Center: C.I. Disperse Red 60
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with C.I.

Disperse Red 60.

Frequently Asked Questions (FAQs)
Q1: What is the optimal dyeing temperature for Disperse Red 60 on polyester?

A1: The optimal dyeing temperature for Disperse Red 60, a low-energy disperse dye, is

typically between 110°C and 130°C.[1] For some modified polyester fibers, optimal conditions

might be achieved at temperatures as low as 100°C.[2] It is recommended to start with a

dyeing temperature of around 70-80°C and gradually increase it to the target temperature.

Q2: What is the recommended dyeing time for Disperse Red 60?

A2: The optimal dyeing time for Disperse Red 60 is generally around 50 minutes at the target

temperature.[1] However, the total time at the dyeing temperature can range from 15 to 60

minutes, depending on the specific substrate and desired shade depth.

Q3: How does pH affect the dyeing process with Disperse Red 60?

A3: The pH of the dyebath does not significantly affect the lifting power (the ability to build up to

a deep shade) of Disperse Red 60 on polyester fabric.[3] However, maintaining a consistent
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pH is crucial for reproducible results.

Q4: Is a carrier necessary for dyeing with Disperse Red 60?

A4: While Disperse Red 60 can be dyed without a carrier, especially at higher temperatures,

the use of a carrier can influence the color yield. The color yield (K/S) tends to increase slightly

with an increase in carrier concentration up to a certain point (e.g., 6 g/L), after which it may

decrease.[1]

Q5: What is the typical appearance and solubility of Disperse Red 60?

A5: Disperse Red 60 is a very dark red to very dark purple solid powder.[4][5] It has very low

water solubility (16.42 ug/L at 25°C) and is slightly soluble in DMSO and very slightly soluble in

methanol.[4][6]

Troubleshooting Guide
Problem: Uneven Dyeing or Shading

Possible Cause Troubleshooting Step

Rapid initial dye uptake

Start the dyeing process at a lower temperature

(70-80°C) and control the rate of temperature

rise to 1.5-2°C per minute to ensure even dye

absorption.

Improper dispersion of the dye

Ensure the dye is properly dispersed in water

with a suitable dispersing agent before adding it

to the dyebath.

Incorrect pH or fluctuations in pH

Although Disperse Red 60 is relatively stable

across different pH levels, maintaining a

consistent pH throughout the process is

recommended for batch-to-batch consistency.[3]

Insufficient liquor circulation

Ensure adequate circulation of the dyebath or

movement of the substrate to promote even

distribution of the dye.
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Problem: Poor Colorfastness

Possible Cause Troubleshooting Step

Residual surface dye

After dyeing, it is crucial to perform a reduction

clearing treatment to remove any unfixed dye

from the fiber surface. This is typically done with

a solution of caustic soda and sodium

hydrosulfite.[7]

Dyeing temperature too low

Insufficient temperature may prevent proper

diffusion of the dye into the fiber, leading to poor

wash fastness. Ensure the dyeing temperature

is within the optimal range (110°C - 130°C).[1]

Incorrect after-treatment

Follow the recommended after-treatment

process, which typically involves rinsing,

reduction clearing, neutralizing, and final rinsing.

Problem: Appearance of Blue Patches on the Fabric

Possible Cause Troubleshooting Step

Alkaline conditions causing a color change

Disperse Red 60 can exhibit a color change to

blue under certain alkaline conditions. This is

due to the co-existence of its red and blue

chemical components.[8] Avoid excessively

alkaline pH in the dyebath.

Interaction with certain additives

Some additives in the dyebath may interact with

the dye to cause this discoloration.[8] It is

advisable to test all auxiliary chemicals for

compatibility with Disperse Red 60 before use.

Data Presentation
Table 1: Recommended Dyeing Parameters for Disperse Red 60 on Polyester
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Parameter Recommended Value Source(s)

Dyeing Temperature 110°C - 130°C [1]

Dyeing Time at Temperature 15 - 60 minutes

Optimal Dyeing Time ~50 minutes [1]

Rate of Temperature Rise 1.5 - 2°C / minute

Starting Temperature 70°C - 80°C

Table 2: Physical and Chemical Properties of Disperse Red 60

Property Value Source(s)

Chemical Formula C₂₀H₁₃NO₄ [9]

Molecular Weight 331.32 g/mol [9][10]

Melting Point 185°C [4][5]

Appearance
Very Dark Red to Very Dark

Purple Solid
[4]

Water Solubility 16.42 ug/L (at 25°C) [4][6]

Experimental Protocols
Standard Exhaust Dyeing Protocol for Polyester with Disperse Red 60

This protocol outlines a general procedure for dyeing polyester fabric with Disperse Red 60
using the exhaust method.

1. Pre-treatment of Fabric:

Scour the polyester fabric with a solution of a non-ionic detergent (e.g., 1-2 g/L) and sodium
carbonate (e.g., 1 g/L) at 60-70°C for 20-30 minutes to remove any impurities.
Rinse the fabric thoroughly with hot and then cold water.
Dry the fabric.
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2. Dyebath Preparation:

Calculate the required amount of Disperse Red 60 based on the weight of the fabric (o.w.f. -
on the weight of fabric).
Prepare a dispersion of the dye by pasting it with a small amount of a dispersing agent and
then adding warm water (40-50°C) with stirring.
Set the dyebath with the required volume of water and add a dispersing agent and a pH
buffer (e.g., to maintain a slightly acidic pH of 4.5-5.5).
Add the prepared dye dispersion to the dyebath.

3. Dyeing Cycle:

Introduce the pre-treated polyester fabric into the dyebath at a starting temperature of 70-
80°C.
Raise the temperature of the dyebath to the target dyeing temperature (e.g., 130°C) at a rate
of 1.5-2°C per minute.
Hold the temperature at the target for 30-60 minutes.
Cool the dyebath down to 70-80°C.

4. After-treatment (Reduction Clearing):

Drain the dyebath.
Rinse the dyed fabric.
Prepare a fresh bath with:
Caustic Soda (NaOH): 2-3 g/L
Sodium Hydrosulfite (Na₂S₂O₄): 1-2 g/L
Treat the fabric in this solution at 70-80°C for 15-20 minutes.[7]
Rinse the fabric thoroughly with hot water, then neutralize with a weak acid (e.g., acetic
acid), and finally rinse with cold water.

5. Drying:

Dry the dyed and after-treated fabric.
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Caption: Exhaust Dyeing Workflow for Disperse Red 60 on Polyester.
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Caption: Key Parameter Interactions in Disperse Red 60 Dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dyeing of Innovative Bicomponent Filament Fabrics (PET/PTT) by Disperse Dyestuffs:
Characterization and Optimization Process [mdpi.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3428950?utm_src=pdf-body-img
https://www.benchchem.com/product/b3428950?utm_src=pdf-body
https://www.benchchem.com/product/b3428950?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2227-9717/8/5/501
https://www.mdpi.com/2227-9717/8/5/501
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. The Dyeing Properties Of Disperse Red 60 In Different PH Value - News - Hangzhou
Fucai Chem Co., Ltd [colorfuldyes.com]

4. Disperse Red 60 | 17418-58-5 [chemicalbook.com]

5. echemi.com [echemi.com]

6. Disperse Red 60 | 17418-58-5 [chemicalbook.com]

7. p2infohouse.org [p2infohouse.org]

8. researchgate.net [researchgate.net]

9. Removing Disperse red 60 and Reactive blue 19 dyes removal by using Alcea rosea root
mucilage as a natural coagulant - PMC [pmc.ncbi.nlm.nih.gov]

10. Low-Temperature Dyeing of Chemically Modified PET/Spandex Blends: A Sustainable
Approach for Enhanced Dyeability and Color Fastness - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Optimizing dyeing temperature and time for "Disperse
Red 60"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428950#optimizing-dyeing-temperature-and-time-
for-disperse-red-60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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